3-(Dimethoxymethyl)oxan-4-one

• Molecular Formula: C8H14O4
• Molecular Weight: 174.19 g/mol
• IUPAC Name: 3-(dimethoxymethyl)oxan-4-one
• InChI: InChI=1S/C8H14O4/c1-10-8(11-2)6-5-12-4-3-7(6)9/h6,8H,3-5H2,1-2H3
• InChI Key: FYEOZXSQNNPGPZ-UHFFFAOYSA-N
• Canonical SMILES: COC(C1COCCC1=O)OC

Description

3-(Dimethoxymethyl)oxan-4-one is a chemical compound with the molecular formula C8H14O4 and a molecular weight of 174.19 g/mol . It is primarily used for research purposes and is known for its unique structural properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Dimethoxymethyl)oxan-4-one typically involves the reaction of 4-hydroxy-2-methoxybenzaldehyde with dimethyl sulfate in the presence of a base . The reaction conditions often include refluxing the mixture to achieve the desired product .

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the compound is generally produced in research laboratories under controlled conditions to ensure high purity and yield .

Chemical Reactions Analysis

Types of Reactions

3-(Dimethoxymethyl)oxan-4-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxan-4-one derivatives.

Reduction: Reduction reactions can convert it into different oxan-4-one analogs.

Substitution: It can undergo substitution reactions, particularly with nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as sodium borohydride . The reactions are typically carried out under standard laboratory conditions, including controlled temperature and pH .

Major Products

The major products formed from these reactions include various oxan-4-one derivatives, which can be further utilized in different chemical processes .

Scientific Research Applications

3-(Dimethoxymethyl)oxan-4-one has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-(Dimethoxymethyl)oxan-4-one involves its interaction with specific molecular targets and pathways. The compound can bind to various receptors and enzymes, influencing their activity and leading to different biological effects . The exact molecular targets and pathways are still under investigation .

Comparison with Similar Compounds

Similar Compounds

4-Hydroxy-2-methoxybenzaldehyde: A precursor in the synthesis of 3-(Dimethoxymethyl)oxan-4-one.

Dimethyl sulfate: Used in the methylation process during the synthesis.

Uniqueness

This compound is unique due to its specific structural features and reactivity, which make it valuable for various research applications .